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SNIPER(BRD)-1 Stock Solution Stability &
Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sniper(brd)-1

Cat. No.: S543482

The following table consolidates the key quantitative data for preparing and storing SNIPER(BRD)-1 stock

solutions.
Aspect Details
Molecular 1056.73 g/mol [1] [2]
Weight

Standard Purity

Solvent for
Stock

Solubility in
DMSO

Powder
Storage

>08% [1]

DMSO [1] [2]

~66.67 mg/mL (~63.09 mM) [1] [2]

-20°C for 3 years or 4°C for 2 years. Store in a sealed, protected environment (e.g.,
under nitrogen) and avoid moisture [1].

| Stock Solution Storage (DMSQO) | -80°C: 6 months [1] [2] -20°C: 1 month (stored under nitrogen) [1] [2] |

| Key Consideration | Hygroscopic DMSO can impact solubility; use newly opened DMSO for optimal

results [2]. Avoid repeated freeze-thaw cycles [1]. |
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Experimental Protocols

Here are detailed methodologies for preparing working solutions for in vitro and in vivo experiments, based

on the supplier's recommendations.

Protocol 1: Preparation of an In Vivo Solution for Intravenous (V)
or Intraperitoneal (IP) Administration

This protocol creates a clear solution using a mixture of solvents suitable for animal studies [1] [2].

e Prepare a DMSO Stock Solution: Dissolve SNIPER(BRD)-1 powder in DMSO to a concentration of
25.0 mg/mL.

e Add PEG300: Take 100 pL of the DMSO stock and add it to 400 puL of PEG300. Mix evenly.

¢ Add Tween-80: To the DMSO/PEG300 mixture, add 50 puL of Tween-80 and mix evenly.

¢ Dilute with Saline: Add 450 pL of normal saline (0.9% sodium chloride in ddH20) to adjust the final
volume to 1 mL.

¢ Final Concentration: The resulting working solution will have a concentration of 2 2.5 mg/mL (2.37
mM). Use this formulation freshly prepared for optimal results [1].

Protocol 2: Preparation of an In Vivo Solution for Oral
Administration (Gavage)

This protocol uses corn oil as a carrier, which is common for oral dosing in animal models [1] [2].

¢ Prepare a DMSO Stock Solution: Dissolve SNIPER(BRD)-1 powder in DMSO to a concentration of
25.0 mg/mL.

¢ Mix with Corn Oil: Take 100 pL of the DMSO stock and add it to 900 pL of corn oil. Mix evenly until
the solution is clear.

¢ Final Concentration: The resulting working solution will have a concentration of 2 2.5 mg/mL (2.37
mM). The supplier advises careful consideration if the continuous dosing period exceeds half a month

2].

Troubleshooting Guide
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This question-and-answer section addresses common issues researchers might face.

Q: I see precipitate in my working solution after storage. What should I do? A: Precipitation can occur
over time or due to improper handling. For working solutions intended for in vivo use, it is recommended to
prepare them freshly for each experiment and avoid storing them [1]. If you must store a working solution,

briefly warm it and vortex it to re-dissolve any precipitate, then check for clarity before use.

Q: My experimental results show inconsistent degradation of BRD4. Could the stock solution be
degraded? A: Yes, degraded or improperly stored stock solution is a common source of inconsistency. To

troubleshoot:

o Verify that the stock solution has not been stored for longer than the recommended 1 month at -20°C
or has undergone multiple freeze-thaw cycles [2].

¢ Always store the stock solutions under the recommended conditions (-80°C for long-term; -20°C for
short-term), and ensure they are protected from moisture by storing under nitrogen if possible [1].

e Use a new aliquot of stock solution for critical experiments to rule out loss of potency.

Q: The powder does not dissolve completely in DMSO. What could be the reason? A:

¢ Insufficient mixing: Ensure you are using ultrasonic agitation or vigorous vortexing to aid dissolution

[2].
e Old DMSO: Hygroscopic DMSO absorbs water from the atmosphere over time, which can
significantly impact its solvating ability. Always use newly opened, anhydrous DMSO [2].
¢ Purity of compound: Confirm the purity of your compound is >298% [1].

Technical Support Workflow

The following diagram illustrates the logical workflow for troubleshooting stock solution issues, helping to

systematically identify and resolve problems.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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